Cas no 1342019-63-9 (2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine)

• Product Name: 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine
• CAS No: 1342019-63-9
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• MDL: MFCD17277168
• CID: 5241476
• PubChem ID: 63023753
• Update Time: 2026-03-08

2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1,3-thiazole-4-carbonyl)piperazine
• Methanone, (2-methyl-1-piperazinyl)-4-thiazolyl-
• 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine

• MDL： MFCD17277168
• Inchi： 1S/C9H13N3OS/c1-7-4-10-2-3-12(7)9(13)8-5-14-6-11-8/h5-7,10H,2-4H2,1H3
• InChI Key： QSGKPGTUUUUVTM-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(N1CCNCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 0.5
• Topological Polar Surface Area: 73.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine

Introduction to 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine and its CAS No. 1342019-63-9

2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1342019-63-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a piperazine ring linked to a thiazole moiety, making it a valuable scaffold for the development of novel bioactive molecules. The structural uniqueness of this compound lies in its ability to interact with biological targets in a highly specific manner, which has garnered considerable attention from researchers worldwide.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential applications in antimicrobial, antifungal, anti-inflammatory, and anticancer therapies. The incorporation of a piperazine group further enhances the pharmacological profile of this compound by contributing to its solubility and binding affinity to biological receptors. This combination makes 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine a promising candidate for further exploration in drug discovery.

In recent years, significant advancements have been made in understanding the role of piperazine derivatives in medicinal chemistry. Piperazine-based compounds are known for their ability to modulate neurotransmitter systems, making them particularly relevant in the development of central nervous system (CNS) drugs. The presence of the 1,3-thiazole-4-carbonyl moiety in this compound adds an additional layer of complexity, potentially influencing its bioactivity through various mechanisms. This structural feature has been shown to enhance the compound's interactions with specific enzymes and receptors, thereby increasing its therapeutic potential.

One of the most exciting areas of research involving 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine is its potential application in treating neurological disorders. Studies have indicated that this compound may exhibit neuroprotective properties by modulating oxidative stress and inflammation pathways. The thiazole ring is known to possess antioxidant capabilities, while the piperazine group can interact with serotonin and dopamine receptors, which are crucial for maintaining neuronal health. These findings suggest that 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine could be a valuable asset in the development of novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's structural framework allows for modifications that can fine-tune its pharmacological properties. Researchers have been exploring various derivatives of 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine to optimize its bioavailability and target specificity. For instance, introducing additional functional groups or altering the substitution patterns on the thiazole ring can significantly impact the compound's efficacy and selectivity. These modifications are essential for developing drugs that can minimize side effects while maximizing therapeutic benefits.

The synthesis of 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include cyclization reactions to form the thiazole ring followed by functionalization at the 4-position with a carbonyl group. Subsequent coupling with piperazine derivatives completes the synthesis process. Advanced synthetic techniques such as transition metal catalysis have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the binding interactions of 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine with biological targets. These studies have helped researchers predict potential drug candidates and optimize their structures for better efficacy. Additionally, virtual screening techniques have been used to identify new analogs with enhanced pharmacological properties. Such computational approaches are indispensable in modern drug discovery pipelines.

The pharmacokinetic profile of 2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine is another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical relevance. Preclinical studies have shown that this compound exhibits moderate oral bioavailability and undergoes biotransformation via cytochrome P450 enzymes. These findings are crucial for designing effective dosing regimens and predicting potential drug-drug interactions.

In conclusion,2-Methyl-1-(1,3-thiazole-4-carbonyl)piperazine (CAS No. 1342019-63-9) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules targeting various diseases. Ongoing research continues to uncover new therapeutic possibilities for this compound, highlighting its importance in modern drug discovery efforts.